Cas no 2029729-91-5 (2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid)
2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,3-difluoropyrrolidin-1-yl)nicotinic acid
- 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid
-
- Inchi: 1S/C10H10F2N2O2/c11-10(12)3-5-14(6-10)8-7(9(15)16)2-1-4-13-8/h1-2,4H,3,5-6H2,(H,15,16)
- InChI Key: GWYWBRBNPGWHBM-UHFFFAOYSA-N
- SMILES: FC1(CN(C2C(C(=O)O)=CC=CN=2)CC1)F
2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D173011-100mg |
2-(3,3-Difluoropyrrolidin-1-yl)nicotinic Acid |
2029729-91-5 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D173011-500mg |
2-(3,3-Difluoropyrrolidin-1-yl)nicotinic Acid |
2029729-91-5 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | D173011-1g |
2-(3,3-Difluoropyrrolidin-1-yl)nicotinic Acid |
2029729-91-5 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F1907-4297-0.25g |
2-(3,3-difluoropyrrolidin-1-yl)nicotinic acid |
2029729-91-5 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-4297-0.5g |
2-(3,3-difluoropyrrolidin-1-yl)nicotinic acid |
2029729-91-5 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-4297-1g |
2-(3,3-difluoropyrrolidin-1-yl)nicotinic acid |
2029729-91-5 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-4297-2.5g |
2-(3,3-difluoropyrrolidin-1-yl)nicotinic acid |
2029729-91-5 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-4297-5g |
2-(3,3-difluoropyrrolidin-1-yl)nicotinic acid |
2029729-91-5 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-4297-10g |
2-(3,3-difluoropyrrolidin-1-yl)nicotinic acid |
2029729-91-5 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid
Professional Introduction to 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic Acid (CAS No. 2029729-91-5)
2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid (CAS No. 2029729-91-5) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their pharmacological properties. The presence of 3,3-difluoropyrrolidin-1-yl and nicotinic acid moieties in its molecular framework suggests a promising profile for further exploration in drug discovery.
The chemical structure of 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid consists of a pyrrolidine ring substituted with two fluorine atoms at the 3-position and a nicotinic acid moiety attached to the 1-position of the pyrrolidine ring. This specific arrangement of functional groups makes it an intriguing candidate for studying various biological pathways. The fluorine atoms introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the compound towards biological targets.
In recent years, there has been growing interest in developing new therapeutic agents that target neurological disorders, inflammation, and metabolic diseases. Pyrrolidine derivatives have shown promise in these areas due to their ability to interact with multiple biological targets. The combination of nicotinic acid, a well-known compound with anti-inflammatory and cholesterol-lowering properties, and the 3,3-difluoropyrrolidin-1-yl group, which may enhance binding interactions, makes 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid a compelling candidate for further investigation.
One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Nicotinic acid derivatives have been extensively studied for their role in modulating nicotinic acetylcholine receptors (nAChRs), which are involved in various physiological processes including learning, memory, and muscle contraction. The introduction of fluorine atoms into the pyrrolidine ring may enhance the potency and selectivity of the compound towards these receptors. Preliminary studies have suggested that compounds with similar structures may exhibit significant effects on nAChR-mediated signaling pathways.
The pharmacokinetic properties of 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid are also an important consideration in its development as a potential therapeutic agent. The presence of fluorine atoms can influence metabolic stability and distribution within the body. Advanced computational methods have been employed to predict the pharmacokinetic behavior of this compound, suggesting a favorable profile with good oral bioavailability and moderate metabolic clearance. These findings are crucial for optimizing dosing regimens and minimizing potential side effects.
In addition to its potential applications in neurological disorders, 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid may also have therapeutic relevance in other areas such as inflammation and metabolic diseases. Nicotinic acid has been shown to reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes. The structural modifications introduced by the 3,3-difluoropyrrolidin-1-yl group may enhance these anti-inflammatory effects while minimizing systemic side effects associated with high doses of nicotinic acid.
The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies using cell-based assays and animal models have provided valuable insights into the potential therapeutic applications of 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid. These studies have revealed promising results in terms of reduced inflammation and improved neuronal function. However, further research is needed to fully understand its mechanism of action and long-term effects.
The synthesis of 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid presents unique challenges due to the complexity of its molecular structure. Advanced synthetic methodologies have been employed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as fluorination reactions and nucleophilic substitution have been crucial in constructing the desired pyrrolidine derivative. Optimizing these synthetic routes is essential for large-scale production and cost-effective manufacturing.
The future prospects for 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid are promising as ongoing research continues to uncover its potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from preclinical studies to clinical trials. Regulatory agencies will also play a critical role in ensuring that safety standards are met before it can be approved for human use.
In conclusion, 2-(< strong >3,3-Difluoropyrrolidin -1 - yl strong >) nicotinic acid (CAS No. 2029729 -91 -5) is a novel compound with significant potential in pharmaceutical research. Its unique chemical structure and promising biological activities make it an attractive candidate for further exploration in treating neurological disorders, inflammation, and metabolic diseases. As research continues to advance our understanding of its pharmacological properties, this compound holds great promise for improving human health.
2029729-91-5 (2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)